Cas no 2197044-57-6 (3'-Amino-2',3'-dideoxyinosine)

• Product Name: 3'-Amino-2',3'-dideoxyinosine
• CAS No: 2197044-57-6
• CID: 4673827
• Update Time: 2025-06-08

3'-Amino-2',3'-dideoxyinosine Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-2',3'-dideoxyinosine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides

Additional information on 3'-Amino-2',3'-dideoxyinosine

Exploring 3'-Amino-2',3'-dideoxyinosine (CAS No. 2197044-57-6): A Comprehensive Guide to Its Properties and Applications

In the rapidly evolving field of nucleoside chemistry, 3'-Amino-2',3'-dideoxyinosine (CAS No. 2197044-57-6) has emerged as a compound of significant interest. This modified nucleoside, characterized by its amino group substitution and dideoxy backbone, offers unique structural and functional properties that make it valuable for research in antiviral drug development, nucleic acid therapeutics, and biochemical studies. As scientists and pharmaceutical researchers increasingly focus on precision medicine and targeted therapies, understanding the role of specialized nucleosides like this one becomes crucial.

The molecular structure of 3'-Amino-2',3'-dideoxyinosine features a modified sugar moiety where the 2' and 3' hydroxyl groups are replaced by hydrogen atoms, while an amino functional group is introduced at the 3' position. This modification enhances its metabolic stability compared to natural nucleosides, a property highly sought after in the design of nucleoside analogs. Recent publications in journals like Journal of Medicinal Chemistry have highlighted how such structural tweaks can influence enzyme binding affinity and cellular uptake, making it a subject of intense study in structure-activity relationship (SAR) research.

One of the most searched questions regarding nucleoside derivatives relates to their mechanism of action in biological systems. For 3'-Amino-2',3'-dideoxyinosine, researchers speculate potential applications in RNA-targeting strategies, given its ability to potentially terminate nucleic acid chain elongation. This aligns with current trends in antisense oligonucleotide therapeutics, where modified nucleosides play pivotal roles. The compound's unique hydrogen bonding pattern due to the amino group may also facilitate novel interactions with viral polymerases or cellular enzymes, though extensive in vitro validation studies are still ongoing.

From a synthetic chemistry perspective, the preparation of 3'-Amino-2',3'-dideoxyinosine involves sophisticated protection-deprotection strategies and stereoselective amination steps. Recent advances in flow chemistry and enzymatic synthesis have opened new pathways for its production, addressing common challenges in nucleoside scale-up that many researchers inquire about in online forums. The compound's solubility profile (typically requiring polar aprotic solvents) and storage stability (-20°C under inert atmosphere) are frequently discussed technical aspects among laboratory professionals.

The growing interest in personalized medicine has brought attention to how 3'-Amino-2',3'-dideoxyinosine might contribute to next-generation therapeutics. Its potential role in gene silencing technologies or as a diagnostic probe aligns with current investments in RNA-based therapies – a market projected to exceed $10 billion by 2025. Furthermore, its structural similarity to approved antiviral agents makes it a candidate for drug repurposing studies, particularly against emerging RNA viruses that dominate global health discussions.

Quality control of 3'-Amino-2',3'-dideoxyinosine requires rigorous analytical characterization, typically employing HPLC-MS and NMR spectroscopy. Researchers often search for purity standards and analytical protocols, emphasizing the need for ≥95% chemical purity for most experimental applications. The compound's UV absorption characteristics (λ_max ~260 nm) make it compatible with standard spectrophotometric quantification methods used in molecular biology laboratories worldwide.

As the scientific community continues to explore epigenetic modifications and nucleoside biochemistry, compounds like 3'-Amino-2',3'-dideoxyinosine will likely gain more attention. Its potential applications span from basic research tools to therapeutic lead compounds, reflecting the compound's versatility. Future research directions may focus on its prodrug derivatives to enhance bioavailability or its incorporation into nanodelivery systems – both trending topics in pharmaceutical development circles.

For researchers considering working with 3'-Amino-2',3'-dideoxyinosine (CAS No. 2197044-57-6), it's essential to consult recent literature on nucleoside handling protocols and stability studies. The compound represents an excellent example of how rational molecular design can yield specialized tools for advancing both therapeutic development and fundamental biological research. As with all research chemicals, proper material safety assessment should precede experimental use to ensure laboratory safety and data reproducibility.